(-)-2-Fluoroheptanol
Description
(-)-2-Fluoroheptanol is a chiral fluorinated alcohol with the molecular formula C₇H₁₅FO. Its structure features a fluorine atom substituted at the second carbon of a heptanol backbone, conferring unique physicochemical and biological properties. The (-)-enantiomer is of particular interest in asymmetric synthesis and pharmaceutical applications due to its stereospecific interactions.
Properties
Molecular Formula |
C7H15FO |
|---|---|
Molecular Weight |
134.19 g/mol |
IUPAC Name |
2-fluoroheptan-1-ol |
InChI |
InChI=1S/C7H15FO/c1-2-3-4-5-7(8)6-9/h7,9H,2-6H2,1H3 |
InChI Key |
UEBHTEIKXIPNGN-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCC(CO)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
A comparison of key properties with 2-heptanol and fluorinated analogs is presented below:
*Inferred from structural analogs.
Key Findings :
- The electron-withdrawing fluorine at C2 likely lowers the pKa of the hydroxyl group, making it more acidic than 2-heptanol .
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